Cas no 2138436-38-9 (2-2-(tert-butylsulfanyl)ethyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-2-(tert-butylsulfanyl)ethyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138436-38-9
• MF: C₈H₁₆N₄S
• MW: 200.304439544678
• CID: 5794781
• PubChem ID: 165963220
• Update Time: 2025-09-24

2-2-(tert-butylsulfanyl)ethyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138436-38-9
• EN300-1113979
• 2-[2-(tert-butylsulfanyl)ethyl]-2H-1,2,3-triazol-4-amine
• 2-2-(tert-butylsulfanyl)ethyl-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H16N4S/c1-8(2,3)13-5-4-12-10-6-7(9)11-12/h6H,4-5H2,1-3H3,(H2,9,11)
• InChI Key： HNNGBQNZVNTWRG-UHFFFAOYSA-N
• SMILES： S(CCN1N=CC(N)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 200.10956770g/mol
• Monoisotopic Mass: 200.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82Ų

Additional information on 2-2-(tert-butylsulfanyl)ethyl-2H-1,2,3-triazol-4-amine

Introduction to 2-2-(tert-butylsulfanyl)ethyl-2H-1,2,3-triazol-4-amine (CAS No. 2138436-38-9)

2-2-(tert-butylsulfanyl)ethyl-2H-1,2,3-triazol-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2138436-38-9, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of a tert-butylsulfanyl group in its molecular structure contributes to its unique physicochemical properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 2-2-(tert-butylsulfanyl)ethyl-2H-1,2,3-triazol-4-amine consists of a triazole ring system connected to an ethyl chain terminated with a tert-butylsulfanyl moiety. This structural configuration imparts both steric hindrance and electronic effects that can be exploited for modulating biological interactions. The triazole ring itself is known for its stability and ability to engage in hydrogen bonding, which is a critical factor in the design of bioactive molecules. Additionally, the tert-butylsulfanyl group enhances lipophilicity, potentially improving membrane permeability and oral bioavailability—key considerations in pharmacokinetic studies.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic applications. 2H-1,2,3-triazol-4-amines have emerged as particularly interesting compounds due to their ability to mimic natural products and exhibit inhibitory activity against various enzymatic targets. The specific substitution pattern in 2-2-(tert-butylsulfanyl)ethyl-2H-1,2,3-triazol-4-amine positions it as a versatile building block for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of triazole-amines have shown promise in inhibiting targets associated with inflammatory diseases, infectious pathogens, and even certain types of cancer. The tert-butylsulfanyl group not only contributes to the compound's overall stability but also serves as a handle for further chemical modifications. This flexibility allows researchers to fine-tune the molecule's properties—such as solubility, metabolic stability, and target interaction—through strategic functionalization.

The synthesis of 2-(tert-butylsulfanyl)ethyl-N'-[(1H-imidazol-1-il)methylene]-hydrazinecarboxamidine](CAS No. 2138436389) has been optimized by several research groups aiming to explore its pharmacological potential. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on material of exceptional quality. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have played pivotal roles in constructing the complex framework of this compound efficiently.

Recent publications highlight the use of computational modeling to predict the binding modes of triazole derivatives, including our target compound. Molecular docking studies have suggested that this molecule may interact with proteins involved in signal transduction pathways relevant to neurological disorders and metabolic diseases. These findings underscore the importance of interdisciplinary approaches in modern drug discovery—combining experimental synthesis with computational analysis provides a robust framework for hypothesis-driven research.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their broad spectrum of biological activities. Triazoles are no exception; they have been incorporated into numerous FDA-approved drugs and are under investigation for new therapeutic applications. The structural motif present in CAS No 2138436389 aligns well with this trend toward rational drug design based on well-understood chemical principles but also offers novel opportunities due to its unique substituent pattern.

From a regulatory perspective, compounds like (E)-N'-(4-fluorobenzylidene)-N,N-bis(1-methylethyl)-hydrazinecarboxamide](CAS No 2138436389) must undergo rigorous testing to ensure safety and efficacy before entering clinical trials or commercial markets. However, preliminary data from preclinical studies indicate that derivatives similar to our target exhibit favorable pharmacokinetic profiles when tested in animal models. These results are encouraging but require further validation through more comprehensive investigations.

The role of sulfur-containing heterocycles cannot be overstated; they often serve as key pharmacophores due to their ability to modulate enzyme activity through multiple interaction mechanisms—including hydrogen bonding and hydrophobic effects. The incorporation of a tert-butylsulfanyl group into our molecule leverages these properties while adding steric bulk that can improve binding specificity—a dual benefit that makes this scaffold particularly attractive for medicinal chemists.

In conclusion,CAS No 2138436389 represents an intriguing example of how structural modifications can yield compounds with enhanced therapeutic potential within existing chemical frameworks like triazoles amine derivatives . As research continues , it will be exciting see how modifications such as altering side chains or exploring different substitution patterns will impact future drug development pipelines .